Cas no 883544-80-7 (N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine Dihydrochloride)
N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine Dihydrochloride Chemical and Physical Properties
Names and Identifiers
-
- N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine
- Methyl-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)-amine
- N-methyl(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine
- N-methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine(SALTDATA: 1.9HCl)
- methyl[(4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]amine
- HMS1698I12
- AKOS000558578
- 2-HEPTENOICACID
- CS-0301621
- CHEMBL4564435
- 883544-80-7
- SCHEMBL16620121
- BB 0259931
- EN300-871058
- FT-0710450
- DA-01620
- methyl(4,5,6,7-tetrahydro-2H-indazol-3-ylmethyl)amine
- N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine Dihydrochloride
-
- MDL: MFCD06751696
- Inchi: 1S/C9H15N3/c1-10-6-9-7-4-2-3-5-8(7)11-12-9/h10H,2-6H2,1H3,(H,11,12)
- InChI Key: CPHCIYGRSFZNRD-UHFFFAOYSA-N
- SMILES: N1C2CCCCC=2C(CNC)=N1
Computed Properties
- Exact Mass: 165.126597491g/mol
- Monoisotopic Mass: 165.126597491g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 40.7Ų
N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine Dihydrochloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 018958-1g |
Methyl-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)-amine |
883544-80-7 | 1g |
6144CNY | 2021-05-07 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | 018958-1g |
Methyl-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)-amine |
883544-80-7 | 1g |
6144.0CNY | 2021-07-05 | ||
| Chemenu | CM233890-1g |
N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine |
883544-80-7 | 95% | 1g |
$530 | 2021-08-04 | |
| TRC | M103623-10mg |
N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine Dihydrochloride |
883544-80-7 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | M103623-50mg |
N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine Dihydrochloride |
883544-80-7 | 50mg |
$ 135.00 | 2022-06-02 | ||
| TRC | M103623-100mg |
N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine Dihydrochloride |
883544-80-7 | 100mg |
$ 210.00 | 2022-06-02 | ||
| Chemenu | CM233890-1g |
N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine |
883544-80-7 | 95% | 1g |
$530 | 2023-02-01 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-328898-500 mg |
Methyl-(4,5,6,7-tetrahydro-1H-indazol-3-ylmethyl)-amine, |
883544-80-7 | 500MG |
¥1,955.00 | 2023-07-11 | ||
| Enamine | EN300-871058-0.05g |
methyl[(4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]amine |
883544-80-7 | 95.0% | 0.05g |
$587.0 | 2025-02-21 | |
| Enamine | EN300-871058-0.1g |
methyl[(4,5,6,7-tetrahydro-1H-indazol-3-yl)methyl]amine |
883544-80-7 | 95.0% | 0.1g |
$615.0 | 2025-02-21 |
N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine Dihydrochloride Related Literature
-
1. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine Dihydrochloride
N-Methyl-1-(4,5,6,7-Tetrahydro-1H-Indazol-3-Yl)Methanamine Dihydrochloride: A Comprehensive Overview
The compound with CAS No. 883544-80-7, known as N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine dihydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structure and potential applications in drug discovery and development. In this article, we will delve into the properties, synthesis, biological activity, and recent advancements associated with this compound.
N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine dihydrochloride belongs to the class of indazole derivatives, which are known for their diverse biological activities. The indazole ring system is a fused bicyclic structure consisting of a benzene ring and an imidazole ring. The tetrahydroindazole moiety in this compound introduces a saturated ring system, which can significantly influence its pharmacokinetic properties such as solubility and bioavailability. The presence of the methyl group attached to the nitrogen atom further enhances the compound's stability and potential for interaction with biological targets.
Recent studies have highlighted the importance of indazole derivatives in medicinal chemistry. These compounds have been explored for their potential as kinase inhibitors, which are crucial in the treatment of various diseases including cancer. The tetrahydroindazole framework in our compound provides a rigid structure that can facilitate interactions with specific protein domains. This makes it a promising candidate for designing selective inhibitors targeting oncogenic kinases such as Aurora kinases orSrc family kinases.
The synthesis of N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine dihydrochloride involves a multi-step process that typically starts with the preparation of the tetrahydroindazole ring system. This is often achieved through cyclization reactions involving amino alcohols or related precursors. The methylation step is then carried out to introduce the methyl group on the nitrogen atom. Finally, the compound is converted into its dihydrochloride salt form to enhance its solubility and stability for pharmaceutical applications.
One of the most exciting developments involving this compound is its role in drug delivery systems. Researchers have explored its ability to act as a carrier for poorly soluble drugs by forming inclusion complexes or co-crystals. This property could significantly improve the bioavailability of therapeutic agents that are otherwise limited by poor solubility.
In terms of biological activity, N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine dihydrochloride has shown potent activity against several disease-relevant targets. For instance, studies have demonstrated its ability to inhibit histone deacetylases (HDACs), which are implicated in epigenetic regulation and cancer progression. Additionally, it has exhibited anti-inflammatory properties by modulating key inflammatory pathways such as NF-kB and COX enzymes.
The structural versatility of this compound also makes it an attractive lead molecule for structure-based drug design. By modifying substituents on the indazole ring or altering the nitrogen-containing side chain, researchers can explore a wide range of biological activities and optimize the compound's pharmacokinetic profile.
Recent advancements in computational chemistry have further enhanced our understanding of N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-Yl)methanamine dihydrochloride's interactions with biological targets. Molecular docking studies have revealed key residues on target proteins that are critical for binding affinity. This information is invaluable for designing analogs with improved potency and selectivity.
In conclusion,N-Methyl-1-(4,5,6,7-tetrahydro - 1H-indazol - 3 - yl) methanamine dihydrochloride represents a compelling example of how structural diversity can be leveraged to develop innovative therapeutic agents. With its unique chemical properties and promising biological activities,this compound continues to be a focal point in both academic research and industrial drug development efforts.
883544-80-7 (N-Methyl-1-(4,5,6,7-tetrahydro-1H-indazol-3-yl)methanamine Dihydrochloride) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)